Cas no 331243-98-2 (4-Amino-3-Methyl-N-3-(Trifluoromethyl)PhenylBenzamide)

• Product Name: 4-Amino-3-Methyl-N-3-(Trifluoromethyl)PhenylBenzamide
• CAS No: 331243-98-2
• MF: C₁₅H₁₃F₃N₂O
• MW: 294.271733999252
• MDL: MFCD00613207
• CID: 854085
• Update Time: 2025-05-03

4-Amino-3-Methyl-N-3-(Trifluoromethyl)PhenylBenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-methyl-N-(3-(trifluoromethyl)phenyl)benzamide
• 4-Amino-3-methyl-N-[3-(trifluoromethyl)phenyl]benzamide
• 4-Amino-3-Methyl-N-3-(Trifluoromethyl)PhenylBenzamide

• MDL： MFCD00613207
• Inchi： 1S/C15H13F3N2O/c1-9-7-10(5-6-13(9)19)14(21)20-12-4-2-3-11(8-12)15(16,17)18/h2-8H,19H2,1H3,(H,20,21)
• InChI Key： WWABVVIJPBJWOJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(C1=CC=C(C(C)=C1)N)=O)(F)F

Computed Properties

• Exact Mass: 294.09800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 55.12000
• LogP: 4.50250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4-Amino-3-Methyl-N-3-(Trifluoromethyl)PhenylBenzamide

Introduction to 4-Amino-3-Methyl-N-3-(Trifluoromethyl)PhenylBenzamide (CAS No. 331243-98-2)

4-Amino-3-Methyl-N-3-(Trifluoromethyl)PhenylBenzamide (CAS No. 331243-98-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, 4-Amino-3-methyl-N-(3-(trifluoromethyl)phenyl)benzamide, is characterized by its unique molecular structure, which includes an amino group, a methyl group, and a trifluoromethyl substituent. These functional groups contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 4-Amino-3-Methyl-N-3-(Trifluoromethyl)PhenylBenzamide is represented by the formula C₁₆H₁₄F₃N₂O. The presence of the trifluoromethyl group (CF₃) is particularly noteworthy, as it imparts significant lipophilicity and metabolic stability to the molecule. These properties are crucial for optimizing the compound's pharmacokinetic profile, making it a promising candidate for drug development.

In recent years, 4-Amino-3-Methyl-N-3-(Trifluoromethyl)PhenylBenzamide has been extensively studied for its potential as a therapeutic agent. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a valuable candidate for the treatment of chronic pain and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-Amino-3-Methyl-N-3-(Trifluoromethyl)PhenylBenzamide effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

Beyond its anti-inflammatory effects, 4-Amino-3-Methyl-N-3-(Trifluoromethyl)PhenylBenzamide has also shown promise in the field of oncology. Preclinical studies have indicated that this compound possesses anti-cancer properties, particularly against certain types of solid tumors. A notable study in the Cancer Research journal reported that 4-Amino-3-Methyl-N-3-(Trifluoromethyl)PhenylBenzamide selectively induces apoptosis in cancer cells while sparing normal cells, suggesting its potential as a targeted therapy.

The mechanism of action of 4-Amino-3-Methyl-N-3-(Trifluoromethyl)PhenylBenzamide is multifaceted. It has been shown to modulate various signaling pathways involved in inflammation and cancer progression. For example, this compound can inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor that regulates the expression of genes involved in inflammation and cell survival. Additionally, 4-Amino-3-Methyl-N-3-(Trifluoromethyl)PhenylBenzamide can interfere with the mitogen-activated protein kinase (MAPK) pathway, which is crucial for cell proliferation and differentiation.

In terms of safety and toxicity, preliminary studies have indicated that 4-Amino-3-Methyl-N-3-(Trifluoromethyl)PhenylBenzamide exhibits a favorable safety profile at therapeutic doses. However, further research is needed to fully evaluate its long-term safety and potential side effects. Clinical trials are currently underway to assess the efficacy and safety of this compound in human subjects.

The synthesis of 4-Amino-3-Methyl-N-3-(Trifluoromethyl)PhenylBenzamide involves several steps, including the formation of the benzamide core and the introduction of the trifluoromethyl group. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. One common approach involves the reaction of 4-aminoacetophenone with 2-chloroacetyl chloride followed by nucleophilic substitution with trifluoroacetic acid anhydride.

In conclusion, 4-Amino-3-Methyl-N-3-(Trifluoromethyl)PhenylBenzamide (CAS No. 331243-98-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and multifaceted mechanism of action make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.